Cas no 638132-34-0 (ONO-7300243)

• Product Name: ONO-7300243
• CAS No: 638132-34-0
• MF: C₂₈H₃₁NO₅
• MW: 461.5494
• CID: 2601319
• PubChem ID: 66775043
• Update Time: 2025-07-21

ONO-7300243 Chemical and Physical Properties

Names and Identifiers

• ONO-7300243
• ONO7300243
• ONO 7300243
• 2-(4-((3,5-dimethoxy-4-methyl-N-(3-phenylpropyl)benzamido)methyl)phenyl)acetic acid
• 2-[4-[[(3,5-dimethoxy-4-methylbenzoyl)-(3-phenylpropyl)amino]methyl]phenyl]acetic acid
• compound 17a
• GTPL9499
• BCP24850
• BDBM50195695
• s8345
• AK685561
• J3.590.936B
• HY-100882
• (4-{[1-(3,5-DIMETHOXY-4-METHYLPHENYL)-N-(3-PHENYLPROPYL)FORMAMIDO]METHYL}PHENYL)ACETIC ACID
• EX-A3578
• SCHEMBL708533
• CCG-269357
• 638132-34-0
• BS-17340
• AKOS032944967
• DA-56458
• CHEMBL3941037
• CS-6097
• C75995

• Inchi： 1S/C28H31NO5/c1-20-25(33-2)17-24(18-26(20)34-3)28(32)29(15-7-10-21-8-5-4-6-9-21)19-23-13-11-22(12-14-23)16-27(30)31/h4-6,8-9,11-14,17-18H,7,10,15-16,19H2,1-3H3,(H,30,31)
• InChI Key： WGABOZPQOOZAOI-UHFFFAOYSA-N
• SMILES： O=C(C1C([H])=C(C(C([H])([H])[H])=C(C=1[H])OC([H])([H])[H])OC([H])([H])[H])N(C([H])([H])C1C([H])=C([H])C(C([H])([H])C(=O)O[H])=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 461.22022309 g/mol
• Monoisotopic Mass: 461.22022309 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 461.5
• XLogP3: 5
• Topological Polar Surface Area: 76.1

ONO-7300243 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Toluamides